Cas no 1285533-36-9 (3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol)

3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol structure
1285533-36-9 structure
Product Name:3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
CAS No:1285533-36-9
MF:C7H5BClNO4
MW:213.382900953293
CID:2107702
Update Time:2023-08-03

3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-hydroxy-6-nitro-3H-2,1-benzoxaborole
    • 3H-5-chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
    • 3H-5-Chloro-6-nitrobenzo[c][1,2]oxaborol-1-ol
    • Inchi: 1S/C7H5BClNO4/c9-6-1-4-3-14-8(11)5(4)2-7(6)10(12)13/h1-2,11H,3H2
    • InChI Key: DHNMPDSDKYWDBV-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2B(O)OCC=2C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213
  • Monoisotopic Mass: 213
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3
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